1-Methyl-3-phenyl-1h-pyrazole-5-sulfonamide

• Molecular Formula: C10H11N3O2S
• Molecular Weight: 237.28 g/mol
• IUPAC Name: 2-methyl-5-phenylpyrazole-3-sulfonamide
• InChI: InChI=1S/C10H11N3O2S/c1-13-10(16(11,14)15)7-9(12-13)8-5-3-2-4-6-8/h2-7H,1H3,(H2,11,14,15)
• InChI Key: BKTIQMBFBPMJDC-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=CC=CC=C2)S(=O)(=O)N

Description

1-Methyl-3-phenyl-1h-pyrazole-5-sulfonamide is a heterocyclic compound belonging to the pyrazole family. Pyrazoles are known for their versatile applications in organic synthesis and medicinal chemistry. This compound, characterized by a five-membered ring structure with two nitrogen atoms, has garnered interest due to its potential biological activities and applications in various fields .

Preparation Methods

The synthesis of 1-Methyl-3-phenyl-1h-pyrazole-5-sulfonamide typically involves the reaction of 1-phenyl-3-methyl-5-pyrazolone with sulfonamide derivatives. The reaction conditions often include the use of catalysts and specific solvents to facilitate the formation of the desired product . Industrial production methods may involve optimizing these reaction conditions to achieve higher yields and purity, often employing continuous flow reactors and advanced purification techniques .

Chemical Reactions Analysis

1-Methyl-3-phenyl-1h-pyrazole-5-sulfonamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using agents like hydrogen peroxide or potassium permanganate, leading to the formation of sulfonic acid derivatives.

Reduction: Reduction reactions typically involve the use of reducing agents such as sodium borohydride, resulting in the formation of amine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the sulfonamide group is replaced by other functional groups under specific conditions.

Common reagents used in these reactions include acids, bases, and metal catalysts, with the major products being sulfonic acids, amines, and substituted pyrazoles .

Scientific Research Applications

1-Methyl-3-phenyl-1h-pyrazole-5-sulfonamide has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound is studied for its potential as an enzyme inhibitor, particularly in the inhibition of tyrosine-protein phosphatases.

Medicine: Research has shown its potential as an antiproliferative agent against certain cancer cell lines, making it a candidate for anticancer drug development.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 1-Methyl-3-phenyl-1h-pyrazole-5-sulfonamide involves its interaction with specific molecular targets, such as tyrosine-protein phosphatases. By inhibiting these enzymes, the compound can modulate various signaling pathways, leading to its observed biological effects . The exact pathways and molecular interactions are still under investigation, with ongoing research aiming to elucidate the detailed mechanisms.

Comparison with Similar Compounds

1-Methyl-3-phenyl-1h-pyrazole-5-sulfonamide can be compared with other pyrazole derivatives, such as:

1-Phenyl-3-methyl-5-pyrazolone: Similar in structure but lacks the sulfonamide group, leading to different reactivity and biological activity.

3-Methyl-1-phenyl-1h-pyrazole-5-thiol: Contains a thiol group instead of a sulfonamide, resulting in distinct chemical properties and applications.

The uniqueness of this compound lies in its sulfonamide group, which imparts specific reactivity and potential biological activities not observed in its analogs.

Conclusion

This compound is a compound of significant interest due to its versatile applications in chemistry, biology, medicine, and industry. Its unique structure and reactivity make it a valuable subject for ongoing research and development.